[2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide

• Molecular Formula: C27H50N3O8P
• Molecular Weight: 575.7 g/mol
• IUPAC Name: [2-[2-(hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide
• InChI: InChI=1S/C27H48N3O7P.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-25-21-23(29(32)33)19-20-24(25)26(22-30(2,3)4)37-38(34,35)36;/h19-21,26H,5-18,22H2,1-4H3,(H2-,28,31,34,35,36);1H2
• InChI Key: FVDLNNOPZIWDGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])C(C[N+](C)(C)C)OP(=O)(O)O.[OH-]

Description

[2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide is a synthetic chromogenic analog of sphingomyelin. It is used primarily for measuring sphingomyelinase activity, which is crucial in the study of sphingolipid metabolism and related diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide involves the reaction of hexadecanoyl chloride with 4-nitroaniline to form hexadecanoyl-4-nitroaniline. This intermediate is then reacted with phosphorylcholine chloride to yield the final product. The reaction conditions typically involve the use of organic solvents such as methanol and require protection from light .

Industrial Production Methods

it is likely that large-scale synthesis follows similar routes as laboratory synthesis, with additional steps for purification and quality control to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

[2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide undergoes several types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Substitution: The phosphorylcholine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or sodium borohydride for reduction reactions, and various nucleophiles for substitution reactions. The reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group yields the corresponding amino derivative, while substitution reactions can yield a variety of phosphorylcholine analogs .

Scientific Research Applications

[2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide is widely used in scientific research, particularly in the following areas:

Chemistry: As a chromogenic substrate for measuring sphingomyelinase activity.

Biology: In the study of sphingolipid metabolism and related diseases such as Niemann-Pick disease.

Medicine: For diagnostic purposes, particularly in detecting sphingomyelinase deficiencies.

Industry: In the development of assays and diagnostic kits for sphingolipid-related disorders.

Mechanism of Action

The compound exerts its effects by acting as a substrate for sphingomyelinase. When hydrolyzed by sphingomyelinase, it releases a chromogenic product that can be measured spectrophotometrically. This allows for the quantification of sphingomyelinase activity in biological samples. The molecular targets involved include sphingomyelinase enzymes, which are crucial in the metabolism of sphingolipids .

Comparison with Similar Compounds

Similar Compounds

• 2-(N-Hexadecanoylamino)-4-nitrophenyl β-D-glucopyranoside
• 2-(N-Hexadecanoylamino)-4-nitrophenylphosphocholine

Uniqueness

Compared to similar compounds, [2-[2-(Hexadecanoylamino)-4-nitrophenyl]-2-phosphonooxyethyl]-trimethylazanium;hydroxide is unique due to its specific chromogenic properties and its ability to selectively measure the activity of acid sphingomyelinase without interference from neutral sphingomyelinase .